Cas no 910322-74-6 (ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate)

• Product Name: ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate
• CAS No: 910322-74-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• MDL: MFCD10037643
• CID: 4659385
• PubChem ID: 24206098
• Update Time: 2025-10-28

ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-oxazol-4-yl)-acetic acid ethyl ester
• Ethyl 2-Methyloxazole-4-acetate
• ethyl 2-(2-methyloxazol-4-yl)acetate
• 4-Oxazoleacetic acid, 2-methyl-, ethyl ester
• ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate
• (2-methyloxazol-4-yl)acetic acid ethyl ester
• AC7209
• EN300-100821
• VFFYPXYGSRFRIJ-UHFFFAOYSA-N
• 910322-74-6
• DB-100975
• SY223924
• ethyl2-(2-methyl-1,3-oxazol-4-yl)acetate
• SCHEMBL5295531
• MFCD10037643
• AKOS006346319

• MDL： MFCD10037643
• Inchi： 1S/C8H11NO3/c1-3-11-8(10)4-7-5-12-6(2)9-7/h5H,3-4H2,1-2H3
• InChI Key： VFFYPXYGSRFRIJ-UHFFFAOYSA-N
• SMILES： O1C=C(CC(OCC)=O)N=C1C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate

Professional Introduction to Ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate (CAS No. 910322-74-6)

Ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate, a compound with the chemical identifier CAS No. 910322-74-6, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has been explored for its potential applications in drug development and synthetic methodologies. The presence of an ethyl acetate moiety linked to a heterocyclic ring system provides a versatile platform for further chemical modifications and functionalization.

The 2-methyl-1,3-oxazol-4-yl moiety is a key feature of this compound, contributing to its distinct chemical properties and reactivity. Oxazole derivatives are well-documented for their role in medicinal chemistry due to their ability to interact with biological targets and exhibit various pharmacological activities. The incorporation of a methyl group at the 2-position enhances the stability and electronic properties of the oxazole ring, making it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in the synthesis of heterocyclic compounds have highlighted the utility of ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate as an intermediate in the preparation of more complex molecules. Researchers have leveraged its reactivity to develop efficient synthetic routes towards bioactive scaffolds, including kinase inhibitors and antimicrobial agents. The compound's ability to undergo selective functionalization at multiple sites makes it a valuable building block in medicinal chemistry.

In the realm of drug discovery, ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have demonstrated its efficacy in inhibiting certain enzymes implicated in inflammatory and infectious diseases. The structural motif present in this compound allows for precise tuning of pharmacokinetic properties, which is crucial for developing drugs with improved therapeutic profiles.

The use of computational chemistry and molecular modeling techniques has further elucidated the interactions between ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate and biological targets. These studies have provided insights into the binding affinity and mechanism of action, guiding the optimization of lead compounds towards higher efficacy and selectivity. The integration of experimental data with computational methods has been instrumental in accelerating the drug discovery process.

Synthetic methodologies have also seen significant progress with the application of ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate as a precursor. Transition-metal-catalyzed reactions have been particularly effective in constructing complex molecular architectures from this intermediate. Such methodologies not only enhance synthetic efficiency but also open up new avenues for accessing structurally diverse libraries for drug screening.

The versatility of ethyl 2-(2-methyl-1,3-oxazol-4-yl)acetate extends beyond pharmaceutical applications. It has been explored in materials science as a precursor for functional polymers and coatings. The unique electronic properties of the oxazole ring contribute to the development of advanced materials with applications in optoelectronics and sensors.

Future research directions aim to further expand the utility of ethyl 2-(2-methyl-1,3-oxazol-4-yI)acetate by exploring novel synthetic pathways and expanding its scope in drug discovery. Collaborative efforts between academia and industry are expected to yield innovative applications that harness the full potential of this compound.